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Compound of Interest

Compound Name: 4-Methyl-2,5-dinitrophenol
CAS No.: 20294-52-4
Cat. No.: B1590258
Get Quote
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Synthesis, Reactivity Profile, and Industrial Applications

of a Key Nitro-Aromatic Intermediate
-Dinitro-p-cresol; 2,5-Dinitro-4-methylphenol.

Executive Summary

4-Methyl-2,5-dinitrophenol is a specialized aromatic nitro compound primarily utilized as an
intermediate in the synthesis of amino-functionalized dyes and agrochemicals. Unlike its more
common isomer, 4-methyl-2,6-dinitrophenol (DNOC, a herbicide), the 2,5-isomer serves as a
critical precursor for 2,5-diamino-4-methylphenol, a key component in oxidative hair dye
formulations. This guide provides a comprehensive technical analysis of its physicochemical
properties, challenges in regioselective synthesis, and downstream reactivity.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][8]

The compound features a p-cresol core substituted with nitro groups at the ortho and meta
positions relative to the hydroxyl group. This substitution pattern creates a unique electronic
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environment where the phenol acidity is enhanced, but steric crowding is less pronounced than

in the 2,6-isomer.

ble 1: Physicochemical Specificati

Property Specification
CAS Number 20294-52-4
IUPAC Name 4-Methyl-2,5-dinitrophenol

Molecular Formula

Molecular Weight 198.13 g/mol
Appearance Yellow crystalline solid
_ _ Typically >80°C (Isomer dependent; 2,6-isomer
Melting Point
melts at 77-79°C)
Soluble in organic solvents (ethanol, acetone,
N ethyl acetate); sparingly soluble in water;
Solubility ] ) i )
soluble in alkaline solutions (forming phenolate
salts).[1]
o ~4.0 — 5.0 (Estimated; enhanced by electron-
Acidity (pKa) ) ) )
withdrawing nitro groups)
Stable under standard conditions; shock-
Stability sensitive if dry; explosive decomposition upon

rapid heating.

Synthetic Pathways & Manufacturing[2]

The synthesis of 4-methyl-2,5-dinitrophenol presents a regiochemical challenge. Direct

nitration of p-cresol overwhelmingly favors the 2,6-isomer (DNOC) due to the synergistic

directing effects of the hydroxyl group (ortho/para director) and the methyl group. Accessing the

2,5-isomer requires controlled nitration strategies or specific precursors.

Mechanistic Route: Nitration of p-Cresol
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Direct nitration of p-cresol typically yields a mixture dominated by 2,6-dinitro-p-cresol.[2] To
enrich the 2,5-isomer (often referred to historically as the

-isomer), reaction conditions must be tuned, or a stepwise nitration via 3-nitro-p-cresol must be
employed.

e Precursor Preparation: Starting from p-cresol.[2][1]

e Mononitration: Controlled nitration yields 2-nitro-p-cresol (major) and 3-nitro-p-cresol (minor).
Separation of the 3-nitro isomer is crucial.

 Dinitration: Nitration of 3-nitro-p-cresol directs the second nitro group to the 6-position (ortho
to OH, meta to the first NO2), yielding 2,5-dinitro-p-cresol (Note: Numbering changes based
on IUPAC priority, but the structure corresponds to the 2,5-substitution pattern relative to OH
at 1 and Methyl at 4).

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway highlighting the route via 3-nitro-p-cresol to access the 2,5-isomer.

Reactivity & Functionalization

The chemical utility of 4-methyl-2,5-dinitrophenol lies in its reducibility. The nitro groups are
susceptible to reduction, converting the compound into polyfunctional amines essential for dye

chemistry.

Reduction to Diamines

The primary industrial reaction is the complete reduction of both nitro groups to yield 2,5-
diamino-4-methylphenol. This species is chemically unstable in air (oxidizes rapidly) and is
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typically isolated as a sulfate or hydrochloride salt.

e Reagents:

, or Sodium Sulfide (
).
e Product: 2,5-Diamino-4-methylphenol sulfate (CAS 65235-31-6).

o Application: A primary intermediate in "oxidation bases" for permanent hair coloring,
providing rich brown and purple tones when coupled.

Nucleophilic Aromatic Substitution

The nitro groups, particularly at the 2-position, activate the ring toward nucleophilic attack,
although the electron-donating hydroxyl group mitigates this effect compared to
dinitrochlorobenzenes.

Applications in R&D and Industry
Hair Dye Manufacturing

The most significant commercial application of the 2,5-isomer is as a precursor to 2,5-diamino-
4-methylphenol. Unlike the 2,4-diamino isomers (which have different coupling properties), the
2,5-substitution pattern allows for specific chromophore formation in oxidative dye systems
(reaction with couplers like resorcinol).

Metabolic Uncoupling (Toxicology Research)

Like 2,4-Dinitrophenol (DNP), 4-methyl-2,5-dinitrophenol acts as a protonophore, uncoupling
oxidative phosphorylation in mitochondria. It dissipates the proton gradient across the inner
mitochondrial membrane, inhibiting ATP synthesis and generating heat. It is used in
biochemical research to study cellular respiration and mitochondrial function.

Agrochemical Intermediates
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Historically, dinitrocresols (specifically DNOC) were used as herbicides and insecticides. While
the 2,6-isomer was dominant, the 2,5-isomer appears as a byproduct or specific intermediate in
the synthesis of halogenated dinitrotoluenes (e.g., 4-chloro-3,5-dinitrotoluene).[2]

Safety & Handling Protocols

Hazard Classification:

¢ Acute Toxicity: High.[3] Fatal if swallowed, in contact with skin, or inhaled.

o Physical Hazard: Explosive properties. Dry dinitrophenols are shock-sensitive.

» Health Hazard: Metabolic stimulant (Hyperthermia risk). Causes yellow staining of skin and
tissues.

Handling Procedures:

e Moisture Content: Always maintain the product wet (typically >15% water) to mitigate
explosion risks during transport and storage.

e PPE: Full chemical resistant suit, nitrile gloves, and respiratory protection (P3/N99) are
mandatory.

o Disposal: Incineration in a chemical waste facility equipped with afterburners and scrubbers
for nitrogen oxides (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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